Cas no 1804364-20-2 (2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxaldehyde)

2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxaldehyde is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features reactive functional groups, including a chloromethyl moiety and an aldehyde group, enabling further derivatization for constructing complex molecular frameworks. The presence of trifluoromethoxy and trifluoromethyl substituents enhances its lipophilicity and metabolic stability, making it valuable in the design of bioactive compounds. This compound is particularly useful in cross-coupling reactions and nucleophilic substitutions, offering precise control over regioselectivity. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications, supporting the development of advanced chemical entities.
2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxaldehyde structure
1804364-20-2 structure
Product Name:2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxaldehyde
CAS No:1804364-20-2
MF:C9H4ClF6NO2
MW:307.576982498169
CID:4846285
Update Time:2025-06-11

2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxaldehyde
    • Inchi: 1S/C9H4ClF6NO2/c10-2-6-7(19-9(14,15)16)5(8(11,12)13)1-4(3-18)17-6/h1,3H,2H2
    • InChI Key: PFHFBRTVHKWBIY-UHFFFAOYSA-N
    • SMILES: ClCC1C(=C(C(F)(F)F)C=C(C=O)N=1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 321
  • XLogP3: 3.1
  • Topological Polar Surface Area: 39.2

2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029078316-1g
2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxaldehyde
1804364-20-2 97%
1g
$1,475.10 2022-04-02

Additional information on 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxaldehyde

Comprehensive Overview of 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804364-20-2)

The compound 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804364-20-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a chloromethyl group, trifluoromethoxy substituent, and trifluoromethyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and crop protection formulations.

One of the key reasons for the growing interest in 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxaldehyde is its role in the development of novel pesticides and herbicides. The presence of fluorine atoms enhances the compound's stability and bioavailability, which is critical for effective agrochemical performance. Recent studies highlight its potential in addressing resistant weed strains, a major concern in modern agriculture. This aligns with the increasing demand for sustainable farming solutions, a topic frequently discussed in environmental and agricultural forums.

In the pharmaceutical sector, CAS No. 1804364-20-2 is explored for its utility in medicinal chemistry. The carboxaldehyde functional group allows for versatile chemical modifications, enabling the creation of targeted therapies. Searches related to fluorinated pyridines and their applications in cancer research or central nervous system (CNS) drugs often include this compound. Its structural features are particularly attractive for designing small-molecule inhibitors, a hot topic in precision medicine.

The synthesis and handling of 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxaldehyde require advanced organic chemistry techniques. Laboratories focusing on high-throughput screening or combinatorial chemistry frequently seek this compound for library development. Its compatibility with cross-coupling reactions and catalyzed transformations makes it a versatile building block. Online queries often include terms like "pyridine aldehyde derivatives" or "fluorinated heterocycles synthesis," reflecting its niche yet impactful role in chemical research.

From a commercial perspective, CAS No. 1804364-20-2 is supplied by specialized fine chemical manufacturers catering to R&D and industrial clients. The compound's pricing and availability are influenced by factors such as purity grades (e.g., >98% HPLC) and custom synthesis options. Businesses searching for bulk suppliers or contract research organizations (CROs) often prioritize vendors with expertise in fluoroorganic chemistry. This trend underscores the importance of supply chain transparency in the specialty chemicals market.

Environmental and regulatory considerations also play a role in the discourse around 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxaldehyde. While not classified as hazardous under current guidelines, its ecological impact is monitored due to the persistence of fluorinated compounds. Researchers investigating green chemistry alternatives or biodegradable analogs may reference this compound in comparative studies. Such discussions are prevalent in forums dedicated to sustainable chemistry and regulatory compliance.

In summary, 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804364-20-2) is a multifaceted compound bridging pharmaceutical innovation, agrochemical advancement, and material science. Its structural complexity and functional diversity ensure its continued relevance in cutting-edge research. As interest grows in fluorine-containing compounds and heterocyclic chemistry, this pyridine derivative remains a subject of both academic inquiry and industrial application.

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